3-fluoro-N'-{[5-(3-nitrophenyl)-2-furyl]methylene}benzohydrazide

• IUPAC Name: 3-fluoro-N-[(E)-[5-(3-nitrophenyl)furan-2-yl]methylideneamino]benzamide
• InChI: InChI=1S/C18H12FN3O4/c19-14-5-1-4-13(9-14)18(23)21-20-11-16-7-8-17(26-16)12-3-2-6-15(10-12)22(24)25/h1-11H,(H,21,23)/b20-11+
• InChI Key: CLWHEATWXKMBRU-RGVLZGJSSA-N
• Canonical SMILES: C1=CC(=CC(=C1)[N+](=O)[O-])C2=CC=C(O2)C=NNC(=O)C3=CC(=CC=C3)F
• Isomeric SMILES: C1=CC(=CC(=C1)[N+](=O)[O-])C2=CC=C(O2)/C=N/NC(=O)C3=CC(=CC=C3)F
• Molecular Formula: C18H12FN3O4
• Molecular Weight: 353.3 g/mol

Description

3-fluoro-N'-{[5-(3-nitrophenyl)-2-furyl]methylene}benzohydrazide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is synthesized using specific methods and has unique biochemical and physiological effects.

Scientific Research Applications

Synthesis and Biological Activities

Compounds featuring structural motifs similar to "3-fluoro-N'-{[5-(3-nitrophenyl)-2-furyl]methylene}benzohydrazide" have been synthesized and evaluated for a variety of biological activities. For instance, the synthesis and in vitro anti-Helicobacter pylori activity of 2-(substituted benzylthio)-5-(5-nitro-2-furyl)-1, 3, 4-thiadiazole derivatives were explored, revealing significant inhibitory activity against H. pylori, highlighting their potential as antimicrobial agents (Mohammadhosseini et al., 2009).

Chemical Properties and Reactions

The chemical reactivity and properties of these compounds allow for diverse applications in organic synthesis. For example, the synthesis of C-(2-furyl)-N-(4-nitrophenyl)methanohydrazonyl bromide and its reactions with nucleophiles to afford substitution products, demonstrates the utility of these compounds in the synthesis of complex molecules with potential pharmacological activities (Hassaneen et al., 1991).

Anticonvulsant and Antimicrobial Activities

Diflunisal hydrazide-hydrazone derivatives, including structures analogous to "this compound," were synthesized and assessed for their antimicrobial and anticonvulsant activities. Some compounds displayed activity against various microbial strains and showed inhibition of mycobacterial growth, suggesting their potential in treating microbial infections and epilepsy (Küçükgüzel et al., 2003).

Material Science Applications

Beyond biomedical applications, compounds with fluorinated and nitrophenyl groups are investigated for their utility in material sciences, such as in the synthesis of liquid crystals and polymers with unique physical properties. For instance, the synthesis of benzoxazole-based liquid crystals possessing a 3,5-difluorophenyl unit showcases the role of such compounds in developing materials with specific optical and thermal properties (Hu et al., 2014).

Safety and Hazards

The safety and hazards associated with 3-fluoro-N’-{[5-(3-nitrophenyl)-2-furyl]methylene}benzohydrazide are not detailed in the search results. It’s important to handle all chemical compounds with care and use appropriate safety measures. For specific safety information, one should refer to the Material Safety Data Sheet (MSDS) for this compound.